Cas no 2137981-37-2 (2,2-Difluoro-3-(2-methylpropanesulfonyl)propanoic acid)

• Product Name: 2,2-Difluoro-3-(2-methylpropanesulfonyl)propanoic acid
• CAS No: 2137981-37-2
• MF: C₇H₁₂F₂O₄S
• MW: 230.229588508606
• CID: 6350404
• PubChem ID: 165837431
• Update Time: 2025-10-31

2,2-Difluoro-3-(2-methylpropanesulfonyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-788196
• 2137981-37-2
• 2,2-difluoro-3-(2-methylpropanesulfonyl)propanoic acid
• 2,2-Difluoro-3-(2-methylpropanesulfonyl)propanoic acid

• Inchi： 1S/C7H12F2O4S/c1-5(2)3-14(12,13)4-7(8,9)6(10)11/h5H,3-4H2,1-2H3,(H,10,11)
• InChI Key： DLPVPIQMFWSODL-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)(F)F)(CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 230.04243636g/mol
• Monoisotopic Mass: 230.04243636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.8Ų

Additional information on 2,2-Difluoro-3-(2-methylpropanesulfonyl)propanoic acid

Recent Advances in the Study of 2,2-Difluoro-3-(2-methylpropanesulfonyl)propanoic Acid (CAS: 2137981-37-2)

In recent years, the compound 2,2-Difluoro-3-(2-methylpropanesulfonyl)propanoic acid (CAS: 2137981-37-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoro and sulfonyl functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 2,2-Difluoro-3-(2-methylpropanesulfonyl)propanoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. These methods have not only reduced the reaction time but also minimized the formation of by-products, making the compound more accessible for further biological evaluation.

One of the most notable findings in recent studies is the compound's role as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro and in vivo experiments have demonstrated that 2,2-Difluoro-3-(2-methylpropanesulfonyl)propanoic acid effectively targets key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are critical mediators of inflammation. This inhibitory activity suggests its potential as a lead compound for developing novel anti-inflammatory drugs with fewer side effects compared to existing therapeutics.

Furthermore, the compound's pharmacokinetic properties have been extensively studied to assess its suitability for clinical use. Recent pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating good bioavailability and minimal toxicity. These findings support the compound's potential as a viable candidate for further preclinical and clinical development.

In addition to its anti-inflammatory properties, 2,2-Difluoro-3-(2-methylpropanesulfonyl)propanoic acid has also shown promise in oncology research. Preliminary studies have indicated that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. Researchers are currently investigating the underlying mechanisms of this activity, with a focus on its interaction with cellular signaling pathways and apoptosis induction.

Despite these promising findings, challenges remain in the development of 2,2-Difluoro-3-(2-methylpropanesulfonyl)propanoic acid as a therapeutic agent. Issues such as formulation stability, long-term toxicity, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of this compound from bench to bedside.

In conclusion, the latest research on 2,2-Difluoro-3-(2-methylpropanesulfonyl)propanoic acid (CAS: 2137981-37-2) underscores its potential as a versatile and impactful molecule in chemical biology and drug discovery. Its unique structural features and broad biological activities make it a compelling subject for further investigation. Continued research efforts will be crucial to fully elucidate its therapeutic potential and pave the way for its application in treating various diseases.